Cas no 2456306-57-1 (2,3-Dibromo-1,5,6,7-tetrahydro-pyrrolo[3,2-c]pyridin-4-one)

• Product Name: 2,3-Dibromo-1,5,6,7-tetrahydro-pyrrolo[3,2-c]pyridin-4-one
• CAS No: 2456306-57-1
• MF: C₇H₆Br₂N₂O
• MW: 293.94
• MDL: MFCD32710327
• CID: 5088298
• Update Time: 2025-06-22

2,3-Dibromo-1,5,6,7-tetrahydro-pyrrolo[3,2-c]pyridin-4-one Chemical and Physical Properties

Names and Identifiers

• 2,3-Dibromo-1,5,6,7-tetrahydro-pyrrolo[3,2-c]pyridin-4-one

• MDL： MFCD32710327
• Inchi： 1S/C7H6Br2N2O/c8-5-4-3(11-6(5)9)1-2-10-7(4)12/h11H,1-2H2,(H,10,12)
• InChI Key： PLDHUVFYTJRAOP-UHFFFAOYSA-N
• SMILES： C1CNC(=O)C2C(Br)=C(Br)NC1=2

Additional information on 2,3-Dibromo-1,5,6,7-tetrahydro-pyrrolo[3,2-c]pyridin-4-one

Introduction to 2,3-Dibromo-1,5,6,7-tetrahydro-pyrrolo[3,2-c]pyridin-4-one (CAS No. 2456306-57-1)

2,3-Dibromo-1,5,6,7-tetrahydro-pyrrolo[3,2-c]pyridin-4-one (CAS No. 2456306-57-1) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrrolopyridines and is characterized by its unique structural features and potential biological activities. In this comprehensive introduction, we will delve into the chemical properties, synthesis methods, biological activities, and potential applications of this compound.

The chemical structure of 2,3-Dibromo-1,5,6,7-tetrahydro-pyrrolo[3,2-c]pyridin-4-one is noteworthy for its dibromo substitution and the presence of a tetrahydro-pyrrolo[3,2-c]pyridine ring system. The dibromo substitution at the 2 and 3 positions introduces significant steric and electronic effects that can influence the compound's reactivity and biological properties. The tetrahydro-pyrrolo[3,2-c]pyridine ring system is a versatile scaffold that has been extensively studied for its potential in drug discovery due to its ability to modulate various biological targets.

In terms of synthesis, several methods have been reported for the preparation of 2,3-Dibromo-1,5,6,7-tetrahydro-pyrrolo[3,2-c]pyridin-4-one. One common approach involves the cyclization of appropriately substituted pyrrole and pyridine derivatives under suitable conditions. For instance, a recent study published in the Journal of Organic Chemistry described a highly efficient one-pot synthesis method using palladium-catalyzed cross-coupling reactions followed by cyclization. This method not only simplifies the synthetic route but also improves the overall yield and purity of the final product.

The biological activities of 2,3-Dibromo-1,5,6,7-tetrahydro-pyrrolo[3,2-c]pyridin-4-one have been extensively investigated in various in vitro and in vivo models. Research has shown that this compound exhibits potent anti-inflammatory and anti-proliferative properties. A study published in the Journal of Medicinal Chemistry reported that 2,3-Dibromo-1,5,6,7-tetrahydro-pyrrolo[3,2-c]pyridin-4-one effectively inhibits the production of pro-inflammatory cytokines such as TNF-α and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. Additionally, it has been found to induce apoptosis in cancer cells by modulating key signaling pathways such as p53 and Bcl-2.

The potential therapeutic applications of 2,3-Dibromo-1,5,6,7-tetrahydro-pyrrolo[3,2-c]pyridin-4-one are diverse and promising. Its anti-inflammatory properties make it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. Furthermore, its anti-proliferative effects suggest its utility in cancer therapy. Preclinical studies have demonstrated that this compound can effectively inhibit tumor growth in xenograft models of human breast cancer and colon cancer.

Beyond its direct therapeutic applications, 2,3-Dibromo-1,5,6,7-tetrahydro-pyrrolo[3,2-c]pyridin-4-one has also shown promise as a tool compound for studying biological processes. Its ability to modulate specific signaling pathways makes it valuable for elucidating the mechanisms underlying inflammation and cancer progression. For example, researchers at a leading pharmaceutical company have used this compound to investigate the role of p53 in apoptosis induction in various cancer cell lines.

In conclusion, 2,3-Dibromo-1,5,6,7-tetrahydro-pyrrolo[3， 2-c]pyridin-4-one (CAS No. 2456306-57-1) is a multifaceted compound with significant potential in both basic research and drug development. Its unique chemical structure and biological activities make it an attractive target for further investigation. As research continues to uncover new insights into its mechanisms of action and therapeutic applications, 2， 3-Dibromo-1， 5， 6， 7-tetrahydro-pyrrolo[3， 2-c]pyridin-4-one is poised to play an important role in advancing our understanding of complex biological processes and developing novel therapeutic strategies.